Cas no 1807106-48-4 (3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol
• CAS No: 1807106-48-4
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886302
• Update Time: 2025-06-22

3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol

• Inchi： 1S/C7H6F2INO2/c8-7(9)5-3(2-12)11-1-4(13)6(5)10/h1,7,12-13H,2H2
• InChI Key： CSKYZFRSZBXFJO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CO)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol

Introduction to 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol (CAS No. 1807106-48-4)

3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1807106-48-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxy group, and an iodine substituent, makes this molecule a particularly intriguing candidate for further exploration in synthetic chemistry and pharmacological applications.

The difluoromethyl group is a key feature of this compound, contributing to its unique electronic properties and potential metabolic stability. In drug development, such groups are often incorporated to enhance binding affinity, improve pharmacokinetic profiles, or modulate receptor interactions. The hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence solubility and interactions with biological targets. Additionally, the iodine atom serves as a valuable handle for further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the discovery of novel therapeutic agents. Pyridine-based compounds have been extensively studied for their role in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motifs present in 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol align well with these trends, making it a promising scaffold for developing new drugs.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The combination of the difluoromethyl, hydroxy, and iodine groups in 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol provides multiple points of interaction with kinase active sites, making it an attractive starting point for structure-based drug design.

Furthermore, the compound's iodine substituent allows for palladium-catalyzed cross-coupling reactions, which are among the most powerful tools in modern organic synthesis. These reactions enable the introduction of diverse functional groups at specific positions within the molecule, facilitating the construction of complex drug candidates. For instance, Suzuki-Miyaura coupling can be used to attach aryl or heteroaryl groups, while Stille coupling can incorporate alkyl or alkenyl moieties. Such modifications can fine-tune the pharmacological properties of the compound, optimizing its potency, selectivity, and pharmacokinetic behavior.

In recent years, there has been growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered "undruggable" due to their large surface areas and lack of clear binding pockets. However, advances in computational chemistry and structural biology have provided new strategies for designing PPI inhibitors. The structural features of 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol, particularly its rigid pyridine core and multiple functional groups, make it a suitable candidate for this emerging field.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making it challenging to identify unique targets for inhibition. However, by modulating interactions between viral proteins and their cellular counterparts, researchers can develop strategies to disrupt viral replication cycles. The ability of 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol to engage with both protein targets and small molecule ligands suggests that it could be used to develop novel antiviral drugs.

The synthesis of this compound also presents an opportunity to explore innovative synthetic methodologies. The presence of multiple reactive sites allows for diverse synthetic strategies, including directed ortho-metalation (DoM) reactions for introducing nitrogen-containing heterocycles or other functional groups. Additionally, the iodine atom can be used to generate transient intermediates through metal-mediated reactions, enabling access to otherwise inaccessible molecular architectures.

From a computational chemistry perspective, modeling studies have shown that the electronic properties of this compound are influenced by its substituents. The difluoromethyl group exerts an electron-withdrawing effect through hyperconjugation and induction mechanisms, while the hydroxy group can participate in hydrogen bonding interactions with biological targets. These effects can be fine-tuned through computational optimization techniques such as density functional theory (DFT) calculations.

The potential applications of 3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For example, its structural framework could be modified to develop new types of organic semiconductors or ligands for catalytic systems. Furthermore, its bioactivity suggests that it may have utility as a lead compound for developing novel pesticides or herbicides that target specific biological pathways in plants or pests.

In conclusion,3-(Difluoromethyl)-5-hydroxy-4-iodopyridine-2-methanol (CAS No. 1807106-48-4) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases while also offering opportunities for innovative synthetic methodologies and computational studies.